1-(5-chloro-2-methylphenyl)-N-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: 1-(5-chloro-2-methylphenyl)-N-(3,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C20H18ClN5/c1-12-5-7-16(8-14(12)3)25-19-17-10-24-26(20(17)23-11-22-19)18-9-15(21)6-4-13(18)2/h4-11H,1-3H3,(H,22,23,25)
• InChI Key: CJBIFMYBCGITTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=C3C=NN(C3=NC=N2)C4=C(C=CC(=C4)Cl)C)C
• Molecular Formula: C20H18ClN5
• Molecular Weight: 363.8 g/mol
• CAS No.: 890937-53-8

Description

1-(5-chloro-2-methylphenyl)-N-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C20H18ClN5 and its molecular weight is 363.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Pyrazolo[3,4-d]pyrimidine derivatives are synthesized through various chemical reactions, demonstrating the versatility of these compounds in chemical synthesis. For instance, a study discussed the synthesis of substituted pyrazolo[1,5-a]pyrimidine derivatives using ultrasound in aqueous media, showcasing innovative methods for creating these compounds (Kaping, Helissey, & Vishwakarma, 2020). This approach not only offers a sustainable pathway for synthesis but also underlines the compound's potential in facilitating the development of novel chemical entities with specific desired properties.

Biological Activities and Potential Applications

• Anticancer and Antimicrobial Potential : Research has identified pyrazolo[3,4-d]pyrimidine derivatives as potent anticancer and antimicrobial agents. For example, novel pyrazolo derivatives have shown significant antimicrobial and anticancer activities, highlighting their potential in therapeutic applications (Hafez, El-Gazzar, & Al-Hussain, 2016). These findings are critical for drug discovery, offering a foundation for developing new treatments.

• Insecticidal and Antibacterial Properties : Some pyrazolo[3,4-d]pyrimidine derivatives have been synthesized and evaluated for their insecticidal and antibacterial potential, demonstrating the broad spectrum of biological activities associated with these compounds (Deohate & Palaspagar, 2020). This suggests their potential use in agricultural applications, such as safer, more effective pesticides or in public health to combat resistant bacterial strains.

• Serotonin 5-HT6 Receptor Antagonists : Pyrazolo[3,4-d]pyrimidines have been explored as serotonin 5-HT6 receptor antagonists, indicating their potential in the treatment of neurological disorders. Compounds with potent antagonist activity have been identified, offering insights into the development of new therapeutics for conditions such as depression and anxiety (Ivachtchenko et al., 2011).